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Compound of Interest

Compound Name: 4-(4-Chlorobenzyl)thiomorpholine

CAS No.: 17494-26-7

Cat. No.: B2792941

Get Quote

Technical Monograph: 4-(4-Chlorobenzyl)thiomorpholine

Executive Summary
4-(4-Chlorobenzyl)thiomorpholine is a specialized heterocyclic building block utilized in

medicinal chemistry and drug discovery. Structurally, it consists of a thiomorpholine ring

-alkylated with a 4-chlorobenzyl moiety. It serves as a critical lipophilic bioisostere of the
corresponding morpholine derivative, offering modulated metabolic stability and altered
hydrogen-bonding potential.[1] This compound is frequently explored in the synthesis of
antipsychotics, antifungals, and antimicrobial agents where the thiomorpholine core acts as a
metabolic "soft spot" capable of oxidation to sulfoxides or sulfones, thereby influencing the
pharmacokinetic profile of the parent drug.

Part 1: Chemical Identity & Physicochemical
Profile[2][3][4]
This section details the fundamental chemical descriptors.[2][3][4][5][6][7] Where empirical data

for this specific derivative is proprietary or sparse, values are derived from high-fidelity
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predictive models based on the thiomorpholine scaffold.

Table 1: Chemical Identification & Properties

Property Value / Description Note

IUPAC Name

4-[(4-

Chlorophenyl)methyl]thiomorp

holine

Systematic nomenclature

Molecular Formula C₁₁H₁₄ClNS

Molecular Weight 227.75 g/mol

CAS Number

Not widely listed (Analog:

6425-43-0 is Morpholine var.)

[8][9]

Treat as specialized

intermediate

Physical State
Pale yellow oil or low-melting

solid
Dependent on purity/salt form

Boiling Point ~310–320 °C (Predicted) At 760 mmHg

Solubility
Soluble in DCM, EtOAc,

MeOH; Insoluble in Water
Lipophilic amine

pKa (Conjugate Acid) ~6.5 – 7.0
Less basic than morpholine

(pKa ~8.3)

LogP ~3.2 – 3.5
High lipophilicity due to Cl-

benzyl + S-ring

Part 2: Synthetic Pathways & Mechanism
The most robust route to 4-(4-Chlorobenzyl)thiomorpholine is the direct

-alkylation of thiomorpholine with 4-chlorobenzyl chloride under basic conditions. This S

2 pathway is preferred for its high yield and operational simplicity.

Experimental Protocol: -Alkylation
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Reagents:

Thiomorpholine (1.0 equiv)

4-Chlorobenzyl chloride (1.05 equiv)

Potassium Carbonate (K₂CO₃) (2.0 equiv) or Triethylamine (Et₃N)

Solvent: Acetonitrile (MeCN) or Ethanol (EtOH)[2]

Step-by-Step Methodology:

Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve

thiomorpholine (10 mmol) in anhydrous MeCN (20 mL).

Base Addition: Add K₂CO₃ (20 mmol) to the solution. Ensure the suspension is stirring

vigorously.

Alkylation: Add 4-chlorobenzyl chloride (10.5 mmol) dropwise over 5 minutes. Reasoning:

Controlled addition prevents localized concentration spikes that could lead to quaternary

ammonium salt byproducts.

Reaction: Heat the mixture to reflux (80–82 °C) for 4–6 hours.

Validation: Monitor reaction progress via TLC (Mobile Phase: Hexane/EtOAc 4:1). The

starting benzyl chloride spot (high R_f) should disappear.

Workup: Cool to room temperature. Filter off the inorganic salts (KCl, excess K₂CO₃).

Isolation: Concentrate the filtrate under reduced pressure to obtain the crude oil.

Purification: If necessary, purify via flash column chromatography (Silica gel, Hexane/EtOAc

gradient) or crystallize as the hydrochloride salt by adding HCl in diethyl ether.

Reaction Mechanism Visualization
The following diagram illustrates the bimolecular nucleophilic substitution (S

2) mechanism driving this synthesis.
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Reactants
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Neutralization
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Caption: S

2 mechanism showing nucleophilic attack of the thiomorpholine nitrogen on the benzylic
carbon, followed by base-mediated deprotonation.

Part 3: Spectroscopic Characterization
Correct interpretation of spectroscopic data is essential for validating the structure.

1. ¹H NMR (400 MHz, CDCl₃) - Predicted:

δ 7.20–7.30 (m, 4H): Aromatic protons (AA'BB' system) characteristic of the para-substituted

chlorobenzene ring.

δ 3.48 (s, 2H): Benzylic methylene (–N–CH₂–Ar). A sharp singlet confirming

-alkylation.

δ 2.60–2.70 (m, 4H): Thiomorpholine ring protons adjacent to Nitrogen (–N–CH₂–CH₂–S).

δ 2.50–2.60 (m, 4H): Thiomorpholine ring protons adjacent to Sulfur (–N–CH₂–CH₂–S).

Note: The chemical shift difference between ring protons is subtle but distinct due to the

heteroatoms.

2. Mass Spectrometry (ESI-MS):

[M+H]⁺ Peak: m/z ~228.06 (Calculated).

Isotope Pattern: A distinct M+2 peak (~33% height of M) will be observed due to the ³⁷Cl

isotope, confirming the presence of chlorine.
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Part 4: Applications & Medicinal Chemistry
This compound is not just a passive scaffold; it is an active pharmacophore modulator.

Structure-Activity Relationship (SAR) Logic:

Bioisosterism: The thiomorpholine ring replaces morpholine to increase lipophilicity (LogP

increases by ~0.5–1.0 units). This enhances blood-brain barrier (BBB) permeability, making it

valuable for CNS targets.

Metabolic Soft Spot: The sulfur atom is susceptible to oxidation by cytochrome P450

enzymes, forming sulfoxides (S=O) and sulfones (O=S=O).[1] These metabolites often retain

biological activity but have higher polarity, aiding renal clearance.

Halogen Effect: The para-chloro substituent blocks metabolic hydroxylation at the phenyl ring

(a common clearance route) and enhances hydrophobic interactions within a receptor

binding pocket.

SAR & Applications Diagram

4-(4-Chlorobenzyl)
thiomorpholine

4-Chloro Group
• Blocks para-hydroxylation
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Sulfur Atom
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Tertiary Amine
• Protonatable at phys. pH

• Ionic interaction with target

CNS Agents
(Antipsychotics)

BBB Penetration

Antimicrobials
(Antifungals/TB)

Bioisostere
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Caption: Functional decomposition of the molecule showing how specific structural features

translate to medicinal chemistry applications.
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Part 5: Safety & Handling
Hazards: As an alkylated amine, treat as an irritant. The precursor, 4-chlorobenzyl chloride,

is a potent lachrymator and alkylating agent (potential mutagen).

Storage: Store under inert atmosphere (Nitrogen/Argon) at 2–8 °C to prevent slow oxidation

of the sulfur atom to the sulfoxide.

Disposal: All sulfur-containing waste should be segregated and treated with bleach

(hypochlorite) to oxidize trace sulfides before disposal, reducing odor and toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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